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Compound of Interest

Compound Name: 3-Bromo-4-methoxypyridine

Cat. No.: B044659 Get Quote

Authored by a Senior Application Scientist
This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and application of 3-Bromo-4-
methoxypyridine (CAS No: 82257-09-8). As a versatile heterocyclic building block, its proper

management is critical to ensuring laboratory safety and experimental integrity.

Section 1: Chemical and Physical Identity
3-Bromo-4-methoxypyridine is a substituted pyridine derivative widely used in organic

synthesis.[1] Its identity is established by a unique combination of identifiers and physical

properties. The physical state has been reported as both a solid and a liquid, which may

depend on the purity and ambient temperature of the sample.[2][3]

Table 1: Physicochemical Properties of 3-Bromo-4-methoxypyridine
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Property Value Reference(s)

CAS Number 82257-09-8 [2][4]

Molecular Formula C₆H₆BrNO [3][4]

Molecular Weight 188.02 g/mol [3][4]

IUPAC Name 3-bromo-4-methoxypyridine [4]

Synonyms Pyridine, 3-bromo-4-methoxy- [2][4]

Appearance
Colorless to pale yellow solid

or liquid
[2]

Boiling Point 214.5°C at 760 mmHg [2]

InChIKey
DSFJKFHIMBVWAV-

UHFFFAOYSA-N
[4]

SMILES COC1=C(C=NC=C1)Br [4]

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System (GHS), 3-Bromo-4-methoxypyridine is

classified as a hazardous substance. The primary hazards are associated with irritation to the

skin, eyes, and respiratory system.[2][4] While some classifications suggest it may be harmful if

swallowed, others are less definitive.[4] A thorough understanding of these hazards is the

foundation of a robust safety protocol.

Table 2: GHS Hazard Classification
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Hazard Class GHS Code
Hazard
Statement

Pictogram Reference(s)

Skin

Corrosion/Irritatio

n

H315
Causes skin

irritation

GHS07

(Exclamation

Mark)

[4][5]

Serious Eye

Damage/Irritation
H319

Causes serious

eye irritation

GHS07

(Exclamation

Mark)

[4][5]

Specific Target

Organ Toxicity

(Single

Exposure)

H335

May cause

respiratory

irritation

GHS07

(Exclamation

Mark)

[4][5]

Acute Toxicity,

Oral
H302

Harmful if

swallowed

GHS07

(Exclamation

Mark)

[4]

Section 3: Hierarchy of Controls for Safe Usage
Before handling 3-Bromo-4-methoxypyridine, a risk assessment must be performed. The

hierarchy of controls is a systematic approach to minimizing exposure, prioritizing the most

effective measures.
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Hierarchy of Controls for 3-Bromo-4-methoxypyridine

Elimination
(Not Feasible: Compound is required)

Substitution
(Use a less hazardous alternative if possible)

Most Effective

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls, from most to least effective.

For 3-Bromo-4-methoxypyridine, engineering controls are paramount. All manipulations,

including weighing and transfers, must be conducted within a certified chemical fume hood to

prevent inhalation of vapors or dust.[2][6]

Section 4: Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is non-negotiable.

Personal Protective Equipment (PPE)
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The correct PPE provides the final barrier between the researcher and the chemical. The

selection of PPE must be based on the potential for exposure.[7]
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Rationale

Required PPE for Handling 3-Bromo-4-methoxypyridine

Flame-Resistant Lab Coat

Nitrile Gloves (or equivalent)

ANSI Z87.1-Compliant Safety Goggles

Protects skin and personal clothing from splashes. [12]

Prevents direct skin contact and irritation. [6]

Protects eyes from splashes and vapors causing serious irritation. [2, 13]

Spill Response First-Aid Response

Exposure Incident Occurs

Spill or Release Personnel Exposure

Evacuate immediate area Inhalation:
Move to fresh air [3]

Skin Contact:
Wash with soap & water for 15 min [7]

Eye Contact:
Rinse with water for 15 min [3, 7]

Ingestion:
Rinse mouth, do NOT induce vomiting [7]

Alert supervisor & EHS

Remove ignition sources [7]

Contain with inert absorbent [7]

Collect for disposal [2]

Seek immediate medical attention [7]
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Caption: Flowchart for emergency response to spills and personnel exposure.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention. [2]* Skin Contact: Immediately remove all contaminated

clothing. Wash the affected skin area with plenty of soap and water. If irritation persists, get

medical advice. [2][5]* Eye Contact: Rinse cautiously with water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing

and consult a physician. [2][8]* Ingestion: Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention. Never give anything by mouth to an

unconscious person. [9][8]* Spills: Evacuate the area and remove all sources of ignition.

[8]Wearing appropriate PPE, contain the spill using a non-combustible absorbent material

(e.g., sand, vermiculite) and collect it in a sealed container for hazardous waste disposal. [6]

[8]

Section 6: Disposal of 3-Bromo-4-methoxypyridine
Waste
All waste containing 3-Bromo-4-
methoxypyridine, including empty containers,
contaminated labware, and spill cleanup
materials, must be treated as hazardous waste.
[13]1. Segregation: Collect waste in a
designated, leak-proof, and clearly labeled
container. Do not mix with incompatible waste
streams. [13]2. Labeling: The container must be
labeled "Hazardous Waste" and include the full
chemical name. [13]3. Disposal: Arrange for
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disposal through your institution's
Environmental Health and Safety (EHS) office or
a licensed chemical waste contractor. Never
dispose of this chemical down the drain or in
general trash. [9][13]
Section 7: Application in Synthetic Chemistry: A
Protocol Example
3-Bromo-4-methoxypyridine is a valuable building block, primarily used to introduce the 3-

substituted-4-methoxypyridine moiety into target molecules via cross-coupling reactions. [1]The

bromine atom at the 3-position is an excellent handle for palladium-catalyzed reactions such as

Suzuki, Stille, and Buchwald-Hartwig aminations. [1]

Representative Protocol: Suzuki-Miyaura Cross-
Coupling
This protocol provides a generalized, step-by-step methodology for a Suzuki coupling reaction.

Note: This is a representative workflow. Specific substrates, catalysts, and conditions must be

optimized for each unique reaction.

Reactor Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon),

combine 3-Bromo-4-methoxypyridine (1.0 equivalent), the desired arylboronic acid or ester

(1.2-1.5 equivalents), and a base such as potassium carbonate (K₂CO₃) or cesium

carbonate (Cs₂CO₃) (2.0-3.0 equivalents).

Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and any necessary

ligands.

Solvent Addition: Add an anhydrous, degassed solvent system. A common choice is a

mixture of an organic solvent (e.g., toluene, dioxane) and an aqueous solution (e.g., 2M

K₂CO₃).
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Reaction Execution: Seal the vessel and heat the mixture to the target temperature (typically

80-110°C) with vigorous stirring.

Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as

TLC, GC-MS, or LC-MS.

Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., ethyl acetate) and wash with water and/or brine.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄),

filter, and concentrate under reduced pressure. Purify the crude product using column

chromatography on silica gel.

Suzuki Coupling Workflow

1. Setup
(Flask, Inert Gas)

2. Add Reagents
(Pyridine, Boronic Acid, Base)

3. Add Catalyst
(Palladium Source)

4. Add Solvent
(Degassed)

5. Heat & Stir
(80-110°C)

6. Aqueous Workup
(Extraction)

7. Purify
(Chromatography) Final Product

Click to download full resolution via product page

Caption: A generalized workflow for a Suzuki cross-coupling reaction.

Section 8: References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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